N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide

• IUPAC Name: N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide
• InChI: InChI=1S/C17H15FN2O2/c1-10-3-2-4-12(7-10)17(22)20-15-9-14-11(8-13(15)18)5-6-16(21)19-14/h2-4,7-9H,5-6H2,1H3,(H,19,21)(H,20,22)
• InChI Key: FLAABIQMRQFNSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C=C3CCC(=O)NC3=C2)F
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide, also known as FQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. FQ is a quinoline derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of topoisomerase IIα, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide is able to induce DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer treatment, N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has also been shown to have a range of other biochemical and physiological effects. N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide in lab experiments is its high potency. N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has been shown to be effective at very low concentrations, making it a cost-effective option for researchers. Additionally, N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has a relatively low toxicity profile, which makes it a safer option than some other compounds that are used in scientific research. However, one limitation of using N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide is that it is not very soluble in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research on N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide. One area of interest is in the development of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide analogs that have improved solubility and potency. Additionally, further research is needed to fully understand the mechanism of action of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide and to identify other potential targets for the compound. Finally, there is potential for N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide to be used in combination with other compounds to enhance its efficacy in cancer treatment.

Synthesis Methods

The synthesis of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide involves a multistep process that requires a high degree of skill and precision. The starting material for the synthesis is 3-methylbenzoyl chloride, which is reacted with 6-fluoro-1,2-dihydro-2-oxoquinoline-3-carbaldehyde to form the intermediate product. This intermediate is then treated with ammonium acetate and acetic acid to yield the final product, N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide.

Scientific Research Applications

N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)-3-methylbenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells.